Dasatinib N-oxide mechanism of formation
Dasatinib N-oxide mechanism of formation
Ein technischer Leitfaden zur Bildung von Dasatinib-N-oxid
Für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung
Dieses Dokument bietet eine detaillierte technische Übersicht über den Mechanismus, die Kinetik und die experimentellen Protokolle zur Untersuchung der Bildung von Dasatinib-N-oxid, einem wichtigen Metaboliten des Tyrosinkinase-Inhibitors Dasatinib.
Einleitung
Dasatinib ist ein potenter oraler Tyrosinkinase-Inhibitor der zweiten Generation, der zur Behandlung von chronischer myeloischer Leukämie (CML) und Philadelphia-Chromosom-positiver akuter lymphatischer Leukämie (Ph+ ALL) eingesetzt wird. Der Metabolismus von Dasatinib ist umfangreich und wird hauptsächlich durch Cytochrom-P450-Enzyme (insbesondere CYP3A4) und Flavin-haltige Monooxygenasen (FMO) vermittelt. Einer der identifizierten Phase-I-Metaboliten ist Dasatinib-N-oxid, auch als M5 bezeichnet. Das Verständnis des Bildungsmechanismus dieses Metaboliten ist entscheidend für die umfassende Charakterisierung des pharmakokinetischen Profils und potenzieller Arzneimittelwechselwirkungen von Dasatinib.
Mechanismus der N-Oxid-Bildung
Die Umwandlung von Dasatinib in Dasatinib-N-oxid ist eine Oxidationsreaktion, die primär durch die Flavin-haltige Monooxygenase 3 (FMO3) katalysiert wird.[1][2][3] Während auch verschiedene CYP-Enzyme in der Lage sind, diese Reaktion in geringerem Maße zu katalysieren, gilt FMO3 als das hauptverantwortliche Enzym für die Bildung von M5 in der menschlichen Leber.[2] Die N-Oxidation findet am Piperazinring der Dasatinib-Struktur statt.
Der katalytische Zyklus von FMO3 beinhaltet die Reduktion des Flavin-Adenin-Dinukleotid (FAD)-Cofaktors durch NADPH, gefolgt von der Reaktion mit molekularem Sauerstoff, um ein reaktives C4a-Hydroperoxyflavin-Intermediat zu bilden. Dieses Intermediat überträgt dann ein Sauerstoffatom auf das nukleophile Stickstoffatom des Piperazinrings von Dasatinib, was zur Bildung von Dasatinib-N-oxid und C4a-Hydroxyflavin führt.
Quantitative Daten zur Metabolitenbildung
Die Kinetik der Bildung der Hauptmetaboliten von Dasatinib wurde in humanen Lebermikrosomen (HLM) untersucht. Die Bildung von Dasatinib-N-oxid (M5) folgt der Michaelis-Menten-Kinetik.[1][3] Die kinetischen Parameter für M5 im Vergleich zu den durch CYP3A4 gebildeten Hauptmetaboliten sind in Tabelle 1 zusammengefasst.
Tabelle 1: Kinetische Parameter für die Bildung der Hauptmetaboliten von Dasatinib in HLM
| Metabolit | Hauptenzym | Km (µM) | Vmax (pmol/min/mg Protein) | CLint (Vmax/Km) (µL/min/mg Protein) |
| M5 (N-oxid) | FMO3 | 28.5 | 399 | 14 |
| M4 (N-dealkyliert) | CYP3A4 | 1.9 | 98.8 | 52 |
| M20 (Hydroxymethyl) | CYP3A4 | 0.82 | 225 | 274 |
| M24 (Hydroxymethyl) | CYP3A4 | - | - | 20 |
Daten stammen aus Studien zur Identifizierung der am oxidativen Metabolismus von Dasatinib beteiligten menschlichen Enzyme.[1]
Experimentelle Protokolle
Die folgenden Protokolle beschreiben die In-vitro-Methoden zur Identifizierung der verantwortlichen Enzyme und zur Bestimmung der Kinetik der Dasatinib-N-oxid-Bildung.
Identifizierung des verantwortlichen Enzyms
Dieses Protokoll dient dazu, das primäre Enzym zu identifizieren, das für die Bildung von Dasatinib-N-oxid verantwortlich ist.
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Enzymquellen:
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Gepoolte humane Lebermikrosomen (HLM)
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cDNA-exprimierte humane Enzyme (insbesondere FMO3 und verschiedene CYPs wie CYP3A4)
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Reagenzien:
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Dasatinib
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NADPH-regenerierendes System (z. B. Glukose-6-phosphat, G6P-Dehydrogenase, NADP+)
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Kaliumphosphatpuffer (100 mM, pH 7,4)
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Selektive CYP-Inhibitoren (z. B. Ketoconazol für CYP3A4)
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Kontrolle: Hitzeinaktivierte Mikrosomen (zur Unterscheidung von FMO-Aktivität, die hitzelabil ist)
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Inkubationsverfahren:
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Bereiten Sie eine Inkubationsmischung vor, die Puffer, die Enzymquelle (z. B. 0,5 mg/mL HLM oder rekombinantes Enzym) und ggf. Inhibitoren enthält.
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Führen Sie eine Vorinkubation der Mischung für 5 Minuten bei 37 °C durch.
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Starten Sie die Reaktion durch Zugabe von Dasatinib (typische Konzentration: 1-10 µM) und des NADPH-regenerierenden Systems.
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Inkubieren Sie für eine festgelegte Zeit (z. B. 30 Minuten) bei 37 °C in einem Schüttelwasserbad.
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Stoppen Sie die Reaktion durch Zugabe von 2-3 Volumen eiskaltem Acetonitril, das einen internen Standard (z. B. Dasatinib-d8) enthält.
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Zentrifugieren Sie die Proben, um das ausgefällte Protein zu entfernen, und analysieren Sie den Überstand mittels LC-MS/MS.
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Logik des Arbeitsablaufs:
Bestimmung der Enzymkinetik
Dieses Protokoll wird verwendet, um die Km- und Vmax-Werte für die Bildung von M5 in HLM zu bestimmen.
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Materialien: Wie in 4.1, jedoch werden keine Inhibitoren verwendet.
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Inkubationsverfahren:
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Bereiten Sie Inkubationsmischungen mit HLM (0,5 mg/mL) und dem NADPH-regenerierenden System vor.
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Führen Sie eine Reihe von Inkubationen mit unterschiedlichen Dasatinib-Konzentrationen durch, die den erwarteten Km-Wert umfassen (z. B. 0,5 µM bis 100 µM).
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Starten Sie die Reaktionen und inkubieren Sie für eine kurze Zeit, in der die Produktbildung linear ist (z. B. 5-10 Minuten).
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Stoppen Sie die Reaktionen wie oben beschrieben.
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Quantifizieren Sie die gebildete Menge an Dasatinib-N-oxid (M5) mittels LC-MS/MS.
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Tragen Sie die Bildungsrate gegen die Substratkonzentration auf und passen Sie die Daten an die Michaelis-Menten-Gleichung an, um Km und Vmax zu bestimmen.
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LC-MS/MS-Analyseprotokoll
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Instrument: Triple-Quadrupol-Massenspektrometer mit Elektrospray-Ionisierung (ESI) im positiven Modus.
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Chromatographie:
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Säule: C18-Umkehrphasensäule (z. B. 50 x 2,1 mm, 1,8 µm).
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Mobile Phase A: 0,1 % Ameisensäure in Wasser.
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Mobile Phase B: 0,1 % Ameisensäure in Acetonitril.
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Flussrate: 0,4 mL/min.
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Gradient: Ein geeigneter Gradient, um Dasatinib und seine Metaboliten zu trennen.
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Massenspektrometrie:
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Modus: Multiple Reaction Monitoring (MRM).
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MRM-Übergänge:
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Dasatinib: m/z 488.2 → 401.1
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Dasatinib-N-oxid (M5): m/z 504.1 → 401.1 (Der Precursor-Ionen-Masse [M+H]+ wird aus der Molekülformel C22H26ClN7O3S abgeleitet; das Produkt-Ion ist basierend auf dem stabilen Fragment des Muttermoleküls postuliert).
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Interner Standard (Dasatinib-d8): m/z 496.2 → 409.1
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Zusammenfassung
Die Bildung von Dasatinib-N-oxid (M5) ist ein relevanter, wenn auch untergeordneter Stoffwechselweg von Dasatinib. Die Reaktion wird überwiegend durch das nicht-CYP-Enzym FMO3 katalysiert, was Implikationen für die Vorhersage von Arzneimittelwechselwirkungen hat, da FMO3 nicht auf die gleiche Weise wie CYP-Enzyme durch übliche Inhibitoren oder Induktoren beeinflusst wird. Die kinetischen Daten zeigen, dass die Bildung von M5 im Vergleich zu den Haupt-Clearance-Wegen, die von CYP3A4 vermittelt werden, eine geringere Effizienz aufweist. Die hier beschriebenen Protokolle bieten eine solide Grundlage für die Untersuchung dieses spezifischen Stoffwechselweges in Forschungs- und Entwicklungsumgebungen.
References
- 1. Characterization of Dasatinib and Its Structural Analogs as CYP3A4 Mechanism-Based Inactivators and the Proposed Bioactivation Pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 2. ClinPGx [clinpgx.org]
- 3. Identification of the human enzymes involved in the oxidative metabolism of dasatinib: an effective approach for determining metabolite formation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
